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Compound of Interest

Compound Name: D-Ribose-d6

Cat. No.: B12392324

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety information and handling precautions for D-Ribose-
d6. As specific safety data for deuterated compounds are often limited, this document
leverages information from the safety data sheets (SDS) of its non-labeled analogue, D-Ribose
(CAS 50-69-1), which is considered toxicologically equivalent for general handling purposes. D-
Ribose-d6 is the deuterium-labeled version of D-Ribose, a naturally occurring monosaccharide
essential for cellular energy production and a fundamental component of RNA.[1][2][3]

Product Identification and Properties

D-Ribose-d6 is primarily used in research, often as a tracer for quantitation in metabolic
studies and drug development processes.[2] While not classified as a hazardous substance,
adherence to good laboratory practices is essential.[4][5]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of D-Ribose.
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Property Value Source(s)
Molecular Formula CsH100s [61[71[8]
Molecular Weight ~150.13 g/mol (D-Ribose) [3161[7]

~156.19 g/mol (D-Ribose-d6,

calculated)

White to off-white or light
Appearance _ [51061[7]
yellow solid/powder

Melting Point 87 - 92 °C (188.6 - 197.6 °F) [1][6][7]

Soluble in water; partially

Solubility soluble in alcohol; insoluble in [516119]
ether.

Odor Odorless [61[7]

pH Acidic (in solution) [6]

Vapor Pressure No information available [7]

. Not applicable / No data
Autoignition Temperature _ [7]
available

Toxicological Data

D-Ribose is not classified as a hazardous substance, and no significant acute toxicological
data has been identified.[4][5][10] It is not listed as a carcinogen by IARC, NTP, or OSHA.[4]
The primary health concerns are related to mild irritation upon direct contact or potential effects
from ingesting very large quantities.
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Exposure Route Effect Source(s)

May be harmful if large
Oral ( tion) quantities are swallowed.[11] 51114]
ral (Ingestion
J Not classified as harmful by

ingestion.[5]

) May cause respiratory tract
Inhalation T [11]
irritation.[11]

Not expected to be a primary
) skin irritant.[5] May cause
Skin Contact o [5][11]
irritation upon prolonged

contact.[11]

May cause transient

Eye Contact discomfort, tearing, or redness.  [5]

[5]

A sub-chronic oral toxicity study in rats established a No-Observed-Adverse-Effect Level
(NOAEL) at a dietary concentration corresponding to an average daily intake of 3.6 g/kg body
weight/day for males and 4.4 g/kg for females.[12][13]

Hazard Identification and First Aid

While D-Ribose-d6 is not classified as hazardous, appropriate precautions should be taken.[4]

Emergency First-Aid Measures

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[6][10] If irritation persists, seek medical attention.[5]

o Skin Contact: Wash off with soap and plenty of water.[11][14] Remove any contaminated
clothing.[6] Seek medical attention if irritation develops.[15]

 Inhalation: Remove the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[6][11]
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 Ingestion: Do NOT induce vomiting.[15] Rinse mouth with water and have the victim drink
water (two glasses at most).[4][14] Never give anything by mouth to an unconscious person.
[11] Consult a physician if feeling unwell or if large quantities are ingested.[4]

Handling and Storage

Proper handling and storage are crucial to maintain product integrity and ensure laboratory
safety.

Precautions for Safe Handling

e Avoid contact with skin, eyes, and clothing.[6][7]

» Avoid breathing dust; do not create dust clouds, which can form explosive mixtures with air.
[51[15]

e Use in a well-ventilated area and provide appropriate exhaust ventilation where dust is
formed.[11][15]

e Handle in accordance with good industrial hygiene and safety practices.[6][11] Wash hands
thoroughly after handling and before breaks.[11][15]

e Do not eat, drink, or smoke when using this product.[6]

Conditions for Safe Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][11][15]
» Store at room temperature or as recommended by the supplier (e.g., 2-8°C).[9][11]
e Protect from moisture.[11]

e Incompatible materials include strong oxidizing agents.[7][10]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are necessary to minimize
exposure.
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Control Recommendation Source(s)

Use in a well-ventilated area.
) ) Local exhaust ventilation is
Engineering Controls ) [B][11][15]
recommended where dust is

generated.

Wear safety glasses with side-
) shields (or goggles)
Eye/Face Protection _ [6][11][14][15]
conforming to EN166 (EU) or

NIOSH (US) standards.

Wear protective gloves (e.g.,
nitrile rubber, neoprene).

Hand Protection Inspect gloves before use and [6][14][15]
dispose of contaminated

gloves properly.

Wear a lab coat or appropriate
Skin/Body Protection protective clothing to prevent [6][11]

skin exposure.

Not typically required under
normal use with adequate
_ _ ventilation. If dust is
Respiratory Protection [4][11][14]
generated, use a NIOSH/CEN
approved particulate respirator

or dust mask.

Experimental Protocols and Applications

Detailed experimental protocols for D-Ribose-d6 are application-specific and are not provided
in safety data sheets. As a stable isotope-labeled compound, its primary role is in research and
development, particularly in:

o Metabolic Flux Analysis: Tracing the fate of ribose through various biochemical pathways.

o Pharmacokinetic Studies: Used as an internal standard for mass spectrometry to quantify the
concentration of a drug or its metabolites in biological samples.[2]
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e Enzyme Mechanism Studies: Investigating the kinetics and mechanisms of enzymes that
process ribose or ribose-containing molecules.

Researchers must develop specific protocols based on their experimental design, incorporating
the safety and handling precautions outlined in this guide.

Biochemical Context and Logical Relationships

D-Ribose is a central molecule in cellular metabolism. It is the core structural component of
ribonucleic acid (RNA) and adenosine triphosphate (ATP), the primary energy currency of the
cell. The diagram below illustrates its fundamental role.

Biochemical Role of D-Ribose

Building block of

Purine & Pyrimidine
Nucleotides

ATP
(Energy Currency)

Building block of

Glucose

Coenzymes
(NAD+, FAD)

Click to download full resolution via product page

Caption: The central role of D-Ribose in cellular metabolism.

Standard Laboratory Workflow

The following workflow diagram outlines the standard procedure for handling a stable, non-
hazardous chemical powder like D-Ribose-d6 in a research setting.
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General Handling Workflow for D-Ribose-d6

Preparation

1. Receive Compound
& Verify Integrity

'

2. Review SDS &
Assess Risks

'

3. Don Appropriate
PPE

4. Weigh in Ventilated
Area (e.g., Fume Hood)

5. Prepare Solution or
Use in Experiment

Post-Handling

6. Clean Work Area
& Equipment

7. Store Securely
per SDS

8. Doff & Dispose
of PPE

9. Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling chemical powders.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b12392324?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Accidental Release and Disposal
Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation.[6] Avoid dust formation.[11]

o Containment and Cleanup: Use appropriate tools (e.g., shovel, sweep) to collect the spilled
solid into a suitable container for disposal.[6][15] Avoid letting the product enter drains.[4][14]
Finish cleaning by spreading water on the contaminated surface if appropriate.[15]

Disposal Considerations

» Dispose of waste material in accordance with local, state, and federal regulations.[5][11]

It may be possible to offer surplus and non-recyclable solutions to a licensed disposal
company.[11]

Fire-Fighting Measures

o Flammability: D-Ribose is a combustible solid but may be difficult to ignite.[5] Finely
distributed dust can form explosive mixtures with air.[4][5]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[11][15]

e Hazardous Combustion Products: May include carbon monoxide (CO) and carbon dioxide
(CO2).[7][11]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[11][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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